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Compound of Interest

Compound Name: Oxazine 170 perchlorate

Cat. No.: B1596106 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Oxazine 170 perchlorate is a laser dye known for its high fluorescence efficiency.[1] While

valuable in research and development, particularly in the fabrication of polymeric optical fibers

and sensing membranes, its handling requires strict adherence to safety protocols due to its

potential hazards.[1] This guide provides an in-depth overview of the safety and handling

precautions for Oxazine 170 perchlorate, compiled from available safety data sheets and

chemical information.

Core Data Summary
Comprehensive toxicological properties of Oxazine 170 perchlorate have not been thoroughly

investigated.[2] Therefore, specific quantitative data such as LD50 and permissible exposure

limits (PELs) are not available. The available physical, chemical, and safety data are

summarized below.
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Property Value

Chemical Formula C₂₁H₂₂ClN₃O₅[1]

Molecular Weight 431.87 g/mol

Appearance Powder

Melting Point 260 °C (decomposes)

CAS Number 62669-60-7

EC Number 263-682-0

Flash Point Not applicable[1]

Hazard Identification and Precautionary Statements
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Hazard Class
GHS
Pictogram

Signal Word
Hazard
Statement

Precautionary
Statement

Skin Irritation

(Category 2)

GHS07

(Exclamation

Mark)

Warning

H315: Causes

skin irritation[1]

[3]

P264: Wash skin

thoroughly after

handling.[2]

P280: Wear

protective

gloves.[2]

P302+P352: IF

ON SKIN: Wash

with plenty of

water.[3]

P332+P313: If

skin irritation

occurs: Get

medical

advice/attention.

[2]

Eye Irritation

(Category 2A)

GHS07

(Exclamation

Mark)

Warning

H319: Causes

serious eye

irritation[1][3]

P280: Wear eye

protection/face

protection.[2]

P305+P351+P33

8: IF IN EYES:

Rinse cautiously

with water for

several minutes.

Remove contact

lenses, if present

and easy to do.

Continue rinsing.

[3] P337+P313:

If eye irritation

persists: Get

medical

advice/attention.

[2]
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Specific Target

Organ Toxicity -

Single Exposure

(Category 3),

Respiratory

System

GHS07

(Exclamation

Mark)

Warning

H335: May

cause respiratory

irritation[1][3]

P261: Avoid

breathing dust.[2]

P271: Use only

outdoors or in a

well-ventilated

area.[2]

P304+P340: IF

INHALED:

Remove person

to fresh air and

keep comfortable

for breathing.[2]

P312: Call a

POISON

CENTER or

doctor/physician

if you feel unwell.

[2]

Experimental Protocols
Detailed experimental protocols for the toxicological assessment of Oxazine 170 perchlorate
are not publicly available. The hazard classifications are based on standardized criteria.

Handling and safety protocols are derived from safety data sheets provided by suppliers.

Mandatory Visualizations
Personal Protective Equipment (PPE) Workflow
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Required Personal Protective Equipment

Impermeable Gloves

Safe
Handling

Eyeshields / Safety Goggles

N95 Dust Mask

Protective Clothing

Start
Handling

Wear

Wear

Wear

Wear

Click to download full resolution via product page

Caption: Required Personal Protective Equipment for handling Oxazine 170 perchlorate.

Accidental Spill Response Workflow
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Accidental Spill Occurs

Evacuate Personnel
to Safe Area

Ensure Adequate
Ventilation

Wear Appropriate PPE
(Gloves, Goggles, Respirator)

Contain Spill
(Sweep up or absorb)

Place in a Closed
Container for Disposal

Decontaminate Spill Area
Dispose of as

Hazardous Waste

Click to download full resolution via product page

Caption: Logical workflow for responding to an accidental spill of Oxazine 170 perchlorate.

Detailed Safety and Handling Precautions
Handling and Storage
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Handling: Handle in a well-ventilated place. Wear suitable protective clothing, including

gloves and eye/face protection. Avoid contact with skin and eyes. Avoid the formation of dust

and aerosols. Use non-sparking tools and prevent fire caused by electrostatic discharge.

Storage: Store the container tightly closed in a dry, cool, and well-ventilated place. Keep

away from foodstuff containers and incompatible materials. The storage class code is 11, for

combustible solids.[1]

First-Aid Measures
Inhalation: If inhaled, move the person into fresh air.[2] If not breathing, give artificial

respiration and consult a physician.[2]

Skin Contact: In case of skin contact, wash off with soap and plenty of water.[2] Consult a

physician if irritation occurs.[2]

Eye Contact: Flush eyes with water for at least 15 minutes as a precaution.[2] Remove

contact lenses if present and easy to do.[3] Consult a physician.[2]

Ingestion: If swallowed, rinse mouth with water.[4] Do NOT induce vomiting.[5] Call a

physician or poison control center immediately.[2]

Firefighting Measures
Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or appropriate

foam.[5]

Specific Hazards: During a fire, irritating and highly toxic gases may be generated by thermal

decomposition or combustion.[5]

Protective Equipment: Wear a self-contained breathing apparatus and full protective gear.[5]

Accidental Release Measures
Personal Precautions: Wear personal protective equipment, including gloves, eye protection,

and a dust mask.[6] Avoid dust formation and breathing dust.[6] Ensure adequate ventilation.

[6] Evacuate personnel to safe areas.[6]
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Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[4]

Containment and Cleanup: Sweep up or absorb the material and place it into a suitable,

closed container for disposal.[5]

Disposal Considerations
Dispose of surplus and non-recyclable solutions through a licensed disposal company.[2] As an

organic perchlorate salt, it may be considered an explosive risk, especially in mixtures with

oxidizable substances.[7] All disposal practices must be in accordance with federal, state, and

local regulations. Empty containers should be rinsed thoroughly, with the rinsate collected as

hazardous waste, before disposal.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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